Cas no 2171668-65-6 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171668-65-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6050561
• PubChem ID: 165542003
• Update Time: 2025-07-31

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid
• 2171668-65-6
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylmorpholine-3-carboxylic acid
• EN300-1501105

• Inchi： 1S/C27H32N2O6/c1-4-27(5-2,25(32)29-14-15-34-17(3)23(29)24(30)31)28-26(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,4-5,14-16H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： DLENOQRQYWAUTC-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC)(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid

Recent Advances in the Study of 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid (CAS: 2171668-65-6)

The compound 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid (CAS: 2171668-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a morpholine ring, is being investigated for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis of 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces side reactions and enhances scalability. The researchers employed a combination of microwave-assisted synthesis and advanced purification techniques, such as high-performance liquid chromatography (HPLC), to achieve a purity of >98%. This advancement is particularly significant for industrial-scale production, where consistency and efficiency are critical.

In addition to its role in peptide synthesis, this compound has shown promise as a building block for the development of protease inhibitors. Proteases are enzymes involved in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, viral infections, and inflammatory disorders. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid exhibit inhibitory activity against SARS-CoV-2 main protease (M^pro), a key enzyme in the viral life cycle. The researchers attributed this activity to the compound's ability to bind to the active site of M^pro, thereby blocking its function.

Further investigations into the pharmacokinetic properties of this compound are underway. Preliminary data from in vitro and in vivo studies suggest that it has favorable stability and bioavailability profiles, making it a promising candidate for further drug development. However, challenges remain, including optimizing its metabolic stability and minimizing potential off-target effects. Researchers are also exploring its potential in targeted drug delivery systems, leveraging its structural features to enhance specificity and reduce toxicity.

In conclusion, 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid (CAS: 2171668-65-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis and protease inhibition highlight its potential to contribute to the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.